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Compound of Interest

Compound Name: Furan, 2-(phenoxymethyl)-

CAS No.: 4437-23-4

Cat. No.: B12148128

Get Quote

Executive Summary
2-Furylmethoxybenzene, systematically known as 2-(phenoxymethyl)furan, is a versatile

heteroaromatic ether that serves as a critical building block in both medicinal chemistry and

renewable energy research. This technical whitepaper provides an in-depth analysis of its

physicochemical properties, structural identity, and field-proven synthetic methodologies.

Designed for application scientists and drug development professionals, this guide bridges the

gap between theoretical molecular characteristics and practical, self-validating laboratory

workflows.

Structural Identity & Core Molecular Properties
Understanding the exact molecular parameters of 2-furylmethoxybenzene is the first step in

predicting its pharmacokinetic behavior and reactivity. The molecule consists of a furan ring

linked to a benzene ring via a methylene-oxy bridge (an ether linkage).

According to the [1], the definitive molecular parameters are established as follows:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12148128#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12148128?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Physicochemical Profile
Property Value

IUPAC Name 2-(phenoxymethyl)furan

Common Synonyms 2-furylmethoxybenzene, furfuryl phenyl ether

Molecular Formula C₁₁H₁₀O₂

Molecular Weight 174.20 g/mol

CAS Registry Number 4437-23-4

Topological Polar Surface Area (TPSA) 22.2 Å²

Hydrogen Bond Donors 0

Hydrogen Bond Acceptors 2

Rotatable Bonds 3

Table 1: Core molecular and physicochemical properties of 2-furylmethoxybenzene.

Synthetic Methodologies & Experimental Protocols
The synthesis of 2-furylmethoxybenzene typically relies on the formation of the ether linkage

between a phenol donor and a furfuryl acceptor. Below are two highly validated, step-by-step

protocols. The causality behind each experimental choice is detailed to ensure a robust, self-

validating system where the chemical logic inherently prevents common failure modes.

Protocol A: Williamson Ether Synthesis
This approach is highly scalable and cost-effective, utilizing an Sₙ2 displacement

mechanism[3].

Reagents: Phenol (1.0 eq), Furfuryl chloride (1.1 eq), Potassium carbonate (K₂CO₃, 2.0 eq),

anhydrous N,N-Dimethylformamide (DMF).

Step-by-Step Methodology:
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Dissolution: Dissolve phenol (10 mmol) in 20 mL of anhydrous DMF under an inert argon

atmosphere.

Deprotonation: Add anhydrous K₂CO₃ (20 mmol) and stir at room temperature for 30

minutes.

Causality: K₂CO₃ is a mild base perfectly suited to deprotonate phenol (pKa ~10). A 30-

minute pre-incubation ensures complete conversion to the highly nucleophilic phenoxide

anion before the electrophile is introduced, minimizing unreacted starting material.

Stronger bases like NaH are avoided to prevent base-catalyzed ring-opening of the furan

moiety.

Electrophile Addition: Add furfuryl chloride (11 mmol) dropwise over 10 minutes.

Heating: Elevate the temperature to 60°C and stir for 4–6 hours. Monitor via TLC

(Hexane:EtOAc 9:1).

Causality: DMF is a polar aprotic solvent that leaves the phenoxide anion relatively

unsolvated, drastically accelerating the Sₙ2 attack. 60°C provides the activation energy

needed without causing the thermal decomposition of the furfuryl chloride.

Workup: Quench the reaction with 50 mL of distilled water and extract with Ethyl Acetate (3 x

20 mL). Wash the combined organic layers with brine (5 x 20 mL) to remove residual DMF.

Purification: Dry over Na₂SO₄, concentrate in vacuo, and purify via silica gel flash

chromatography.

Protocol B: Mitsunobu Reaction
Furfuryl halides are notoriously unstable and prone to polymerization upon storage. The

Mitsunobu reaction circumvents this by utilizing furfuryl alcohol directly [4].

Reagents: Phenol (1.0 eq), Furfuryl alcohol (1.0 eq), Triphenylphosphine (PPh₃, 1.2 eq),

Diethyl azodicarboxylate (DEAD, 1.2 eq), anhydrous Tetrahydrofuran (THF).

Step-by-Step Methodology:
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Initialization: Dissolve phenol (10 mmol), furfuryl alcohol (10 mmol), and PPh₃ (12 mmol) in

30 mL of anhydrous THF at 0°C under argon.

Activation: Add DEAD (12 mmol) dropwise over 15 minutes.

Causality: Adding DEAD last, and at 0°C, controls the exothermic formation of the betaine

intermediate. This intermediate selectively activates the primary hydroxyl group of furfuryl

alcohol, turning it into a superior leaving group for the subsequent dehydrative coupling.

Propagation: Allow the reaction to warm to room temperature and stir for 12 hours.

Trituration & Filtration: Concentrate the crude mixture in vacuo. Add 20 mL of cold diethyl

ether and filter the resulting precipitate.

Causality: Triphenylphosphine oxide (TPPO), the primary byproduct, is highly insoluble in

cold diethyl ether, whereas the target ether remains soluble. This targeted trituration

drastically simplifies downstream chromatographic purification, acting as a self-validating

purification step.
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Figure 1: Synthetic pathways for 2-furylmethoxybenzene via Williamson and Mitsunobu

reactions.

Analytical Characterization
To ensure the integrity of the synthesized 2-furylmethoxybenzene, orthogonal analytical

techniques must be employed. The following expected spectral data serves as a self-validating
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checklist for the protocols described above.

Analytical Technique Expected Signals & Structural Correlation

¹H NMR (CDCl₃, 400 MHz)

δ 7.45 (dd, 1H, furan H-5); δ 7.30 (m, 2H,

phenyl meta); δ 6.95 (m, 3H, phenyl ortho/para);

δ 6.45 (d, 1H, furan H-3); δ 6.35 (dd, 1H, furan

H-4); δ 5.00 (s, 2H, -CH₂-O-).

¹³C NMR (CDCl₃, 100 MHz)

δ 158.2 (phenyl C-O); δ 150.1 (furan C-2); δ

143.2 (furan C-5); δ 129.5, 121.1, 114.8 (phenyl

carbons); δ 110.5, 109.2 (furan C-3, C-4); δ 62.4

(-CH₂-O-).

Mass Spectrometry (EI)

m/z 174 (M⁺, confirms C₁₁H₁₀O₂); m/z 94

(Phenol radical cation); m/z 81 (Furfuryl cation,

base peak).

Table 2: Expected analytical characterization data for validation of 2-furylmethoxybenzene.

Applications in Advanced Research
2-Furylmethoxybenzene is not merely a synthetic curiosity; it has profound applications in two

distinct scientific disciplines.

Biomass Upgrading and Biofuels
In the pursuit of economically sustainable alternatives to fossil-derived fuels, fast pyrolysis of

biomass yields high-oxygen-content bio-oils. 2-Furylmethoxybenzene has been specifically

identified in advanced [2] as a target compound. Understanding its molecular weight (174.20

g/mol ) and thermal degradation pathways allows researchers to design catalytic

deoxygenation processes that convert this ether into high-performance, low-soot diesel fuel

additives.

Medicinal Chemistry
The furylmethoxy-phenyl scaffold acts as a privileged pharmacophore in drug discovery. The

ether oxygen acts as a critical hydrogen bond acceptor, while the furan and benzene rings
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participate in π-π stacking interactions within protein binding pockets. It is frequently utilized as

a lipophilic tail in the design of kinase inhibitors and anti-inflammatory agents.
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Figure 2: Downstream applications of 2-furylmethoxybenzene in biofuels and medicinal

chemistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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